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Compound of Interest

Compound Name: CHO-CH2-PEG1-CH2-Boc

Cat. No.: B8113918

In-Depth Technical Guide: CHO-CH2-PEG1-CH2-
Boc

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the characteristics, application,
and underlying principles of the PEG-based PROTAC linker, CHO-CH2-PEG1-CH2-Boc. This
linker is a critical component in the development of Proteolysis Targeting Chimeras
(PROTACS), a revolutionary class of small molecules designed to selectively eliminate target
proteins by hijacking the cell's natural protein disposal machinery.

Core Molecular Data

The fundamental properties of CHO-CH2-PEG1-CH2-Boc are summarized in the table below,
providing a quick reference for researchers.
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Property Value Reference
Chemical Formula C10H1805 [1]
Molecular Weight 218.25 [1]

CAS Number 2230956-95-1

A PEG-based PROTAC linker.
[2][3][4]

Description

PROTAC-Mediated Protein Degradation Pathway

PROTACSs function by inducing the degradation of a target protein through the ubiquitin-
proteasome system. This process is initiated by the formation of a ternary complex between the
target protein, the PROTAC molecule, and an E3 ubiquitin ligase. The following diagram

illustrates this signaling pathway.
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PROTAC-mediated protein degradation pathway.

Experimental Workflow for PROTAC Development

The development of a novel PROTAC is an iterative process that involves design, synthesis,
and biological evaluation. The linker, such as CHO-CH2-PEG1-CH2-Boc, plays a crucial role in
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this process by connecting the target protein-binding ligand to the E3 ligase-binding ligand. The
general workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. molcore.com [molcore.com]

e 2. medchemexpress.com [medchemexpress.com]

o 3. medchemexpress.com [medchemexpress.com]

e 4. CHO-CH2-PEG1-CH2-Boc | CAS#:2230956-95-1 | Chemsrc [chemsrc.com]

« To cite this document: BenchChem. [CHO-CH2-PEG1-CH2-Boc molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113918#cho-ch2-pegl-ch2-boc-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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